
Application Note & Protocol: Determination of
Calcium by Complexometric Titration with

Murexide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Murexide

Cat. No.: B7764709 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the quantitative determination of

calcium ions (Ca²⁺) in aqueous solutions using a complexometric titration with

ethylenediaminetetraacetic acid (EDTA) and murexide as the indicator. This method is

applicable across various fields, including water quality analysis, pharmaceutical production,

and biological sample testing. The protocol outlines reagent preparation, sample handling, the

titration procedure, and calculation of results.

Principle
Complexometric titration is a form of volumetric analysis where the formation of a colored

complex is used to indicate the endpoint of a titration. In this specific application, calcium ions

are titrated with a standard solution of EDTA, a hexadentate ligand that forms a stable,

colorless 1:1 complex with Ca²⁺.

The reaction is carried out in a high pH environment (pH 12-13), achieved by adding sodium

hydroxide.[1] At this pH, any magnesium ions present in the sample precipitate as magnesium

hydroxide (Mg(OH)₂), thus preventing their interference with the calcium determination.[1][2]

Murexide (ammonium purpurate) serves as the indicator.[3] Initially, murexide complexes with

the free Ca²⁺ ions in the solution, forming a pink or rose-red colored complex.[2] During the
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titration, EDTA, which forms a more stable complex with Ca²⁺ than murexide, progressively

displaces the murexide from the calcium ions. At the equivalence point, when all Ca²⁺ has

been complexed by EDTA, the solution turns to the color of the free murexide indicator at that

pH, which is a distinct violet or purple.

The overall reaction can be summarized as:

Ca²⁺ + Murexide → [Ca-Murexide] (Pink/Rose-Red)

[Ca-Murexide] + EDTA → [Ca-EDTA] (Colorless) + Murexide (Violet/Purple)

Reagents and Materials
2.1. Reagent Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7764709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Preparation Instructions Concentration

Standard EDTA Solution

Dissolve 3.723 g of analytical

reagent grade disodium

dihydrogen

ethylenediaminetetraacetate

(EDTA) in distilled water and

dilute to 1 liter in a volumetric

flask. Store in a polyethylene

bottle.

0.01 M

Sodium Hydroxide (NaOH)

Solution

Dissolve 40 g of NaOH in

distilled water and dilute to 1

liter.

1 M

Murexide Indicator (Solid

Mixture)

Mix 100-200 mg of murexide

powder with 100 g of dry,

analytical grade sodium

chloride (NaCl). Grind the

mixture to a fine,

homogeneous powder (40-50

mesh) using a mortar and

pestle. Store in a tightly

stoppered, light-resistant

container.

~0.1-0.2% w/w

Murexide Indicator (Solution)

Dissolve 150 mg of murexide

in 100 g of absolute ethylene

glycol. This solution is unstable

and should be prepared fresh,

as it should not be stored for

longer than a week.

~0.15% w/v

Standard Calcium Solution (for

EDTA standardization)

Accurately weigh 1.000 g of

anhydrous calcium carbonate

(primary standard) into a 500

mL flask. Add 1+1 HCl

dropwise until all the CaCO₃

has dissolved. Add 200 mL of

distilled water, boil gently to

0.01 M (1 mL = 0.4008 mg

Ca²⁺)
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expel CO₂, cool, and dilute to 1

liter in a volumetric flask.

2.2. Apparatus

Burette (50 mL)

Pipettes (various sizes)

Erlenmeyer flasks (250 mL)

Volumetric flasks

Magnetic stirrer and stir bar

pH meter or pH indicator strips

Standard laboratory glassware

Experimental Protocol
3.1. Standardization of EDTA Solution (Optional but Recommended)

It is advisable to standardize the prepared EDTA solution against a primary standard calcium

solution to determine its exact molarity.

Pipette 25.00 mL of the standard calcium solution into a 250 mL Erlenmeyer flask.

Add approximately 75 mL of distilled water.

Proceed with the titration as described in section 3.3, starting from step 2.

Calculate the exact molarity of the EDTA solution.

3.2. Sample Preparation

The calcium content of the sample aliquot to be titrated should ideally be between 5-10 mg. If

the calcium concentration is high, the sample should be diluted accordingly. For solid samples,
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an appropriate digestion or extraction procedure must be performed to bring the calcium into

an aqueous solution.

3.3. Titration Procedure

Pipette a known volume (e.g., 50.00 mL) of the sample solution into a 250 mL Erlenmeyer

flask.

Dilute the sample with distilled water to a total volume of approximately 100 mL.

Add 2.0 mL of 1 M NaOH solution to the flask to raise the pH to 12-13. This will precipitate

any magnesium ions as Mg(OH)₂.

Add a small amount (a pinch, approximately 0.1-0.2 g) of the solid murexide indicator

mixture or 1-2 drops of the murexide indicator solution. The solution should turn a pink or

rose-red color.

Titrate immediately with the standard 0.01 M EDTA solution while stirring continuously. The

color will gradually change.

As the endpoint is approached, add the EDTA titrant dropwise.

The endpoint is reached when the color changes from pink/rose-red to a distinct violet or

purple.

Record the volume of EDTA used.

Repeat the titration with at least two more aliquots of the sample solution to ensure

reproducibility.

Data Presentation and Calculations
The results of the titrations should be recorded in a clear, tabular format.
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Replicate
Sample
Volume (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
EDTA Used
(mL)

1 50.00

2 50.00

3 50.00

Average

Calculation of Calcium Concentration:

The concentration of calcium in the sample can be calculated using the following formula:

Molarity of Ca²⁺ (mol/L) = (Molarity of EDTA × Volume of EDTA in L) / Volume of Sample in L

To express the concentration in mg/L (ppm):

Ca²⁺ (mg/L) = Molarity of Ca²⁺ × Molar Mass of Ca (40.08 g/mol ) × 1000 mg/g

A simplified calculation is as follows:

Ca²⁺ (mg/L) = (V_EDTA × M_EDTA × 40.08 × 1000) / V_sample

Where:

V_EDTA = Average volume of EDTA used in mL

M_EDTA = Molarity of the standard EDTA solution in mol/L

V_sample = Volume of the sample taken in mL

40.08 = Molar mass of Calcium in g/mol

Interferences
Magnesium: As mentioned, magnesium interference is eliminated by raising the pH to 12-13,

which precipitates Mg(OH)₂. However, if the amount of magnesium is very large, some
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calcium may co-precipitate, leading to a negative error.

Other Metal Ions: Ions such as strontium and barium can interfere with the titration. Other

heavy metals that form stable complexes with EDTA will also interfere and should be

removed prior to titration.

Alkalinity: High alkalinity (in excess of 30 mg/L) may lead to an indistinct endpoint.

Ammonium Salts: The presence of ammonium salts is undesirable as they can lower the pH

and make the endpoint less sharp.

Visualization of Experimental Workflow
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Preparation

Titration Procedure

Data Analysis
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Add Murexide Indicator
(Solution turns Pink/Red)

Form Ca-Murexide complex

Titrate with 0.01M EDTA
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EDTA displaces Murexide

Record Volume of EDTA

Calculate Calcium
Concentration
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Caption: Workflow for Calcium Determination by Murexide Titration.
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Chemical Reaction Pathway

Ca²⁺ (Free Ions)

[Ca-Murexide] Complex

+ Murexide

Murexide

[Ca-EDTA] Complex
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Caption: Chemical Pathway of Murexide Indication in Calcium-EDTA Titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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